(S)-1-(tert-Butoxycarbonyl)-5-oxopiperazine-2-carboxylic acid

• IUPAC Name: (2S)-1-[(2-methylpropan-2-yl)oxycarbonyl]-5-oxopiperazine-2-carboxylic acid
• InChI: InChI=1S/C10H16N2O5/c1-10(2,3)17-9(16)12-5-7(13)11-4-6(12)8(14)15/h6H,4-5H2,1-3H3,(H,11,13)(H,14,15)/t6-/m0/s1
• InChI Key: PYQDNNRESXVUND-LURJTMIESA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(=O)NCC1C(=O)O
• Isomeric SMILES: CC(C)(C)OC(=O)N1CC(=O)NC[C@H]1C(=O)O
• Molecular Formula: C10H16N2O5
• DSSTOX Substance ID: DTXSID60659255
• Molecular Weight: 244.24 g/mol
• CAS RN: 1033713-11-9

Description

“(S)-1-(tert-Butoxycarbonyl)-5-oxopiperazine-2-carboxylic acid” is a compound that contains a tert-butyloxycarbonyl (Boc) protecting group. The Boc group is a protecting group used in organic synthesis, particularly for the protection of amines. It can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide.

Synthesis Analysis

The Boc group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide. A mild method for the selective deprotection of the N-Boc group from a structurally diverse set of compounds, encompassing aliphatic, aromatic, and heterocyclic substrates by using oxalyl chloride in methanol has been reported. The reactions take place under room temperature conditions for 1–4 h with yields up to 90%.

Molecular Structure Analysis

The molecular structure of the Boc group involves a carbonyl group (C=O) bonded to an oxygen atom, which is in turn bonded to a tert-butyl group (C(CH3)3). This structure allows the Boc group to be added to amines under certain conditions.

Chemical Reactions Analysis

The Boc group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide. The Boc group can be removed from amino acids with strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol.

Scientific Research Applications

1. Deprotection of Amino Acids and Peptides The Boc group is commonly used as a protecting group for amino acids and peptides during synthesis. .

Synthesis of Tertiary Butyl Esters

Tertiary butyl esters, which include the Boc group, find large applications in synthetic organic chemistry. A method for the direct introduction of the Boc group into various organic compounds using flow microreactor systems has been developed. .

Mechanism of Action

Target of Action

The primary target of (S)-1-(tert-Butoxycarbonyl)-5-oxopiperazine-2-carboxylic acid is the functional groups in organic compounds . The compound acts as a protecting group, which is introduced into a molecule by chemical modification of a functional group to obtain chemoselectivity in a subsequent chemical reaction .

Mode of Action

The (S)-1-(tert-Butoxycarbonyl)-5-oxopiperazine-2-carboxylic acid interacts with its targets by introducing the tert-butoxycarbonyl group into a variety of organic compounds . This process is facilitated using flow microreactor systems, making the process more efficient, versatile, and sustainable compared to the batch .

Biochemical Pathways

The introduction of the tert-butoxycarbonyl group into organic compounds affects the biosynthetic and biodegradation pathways of these compounds . The unique reactivity pattern elicited by the crowded tert-butyl group is highlighted by summarising characteristic applications .

Pharmacokinetics

The compound’s role as a protecting group suggests that its absorption, distribution, metabolism, and excretion (adme) properties would be largely dependent on the specific organic compound it is introduced into .

Result of Action

The result of the action of (S)-1-(tert-Butoxycarbonyl)-5-oxopiperazine-2-carboxylic acid is the successful introduction of the tert-butoxycarbonyl group into organic compounds . This modification allows for chemoselectivity in subsequent chemical reactions .

Action Environment

The action of (S)-1-(tert-Butoxycarbonyl)-5-oxopiperazine-2-carboxylic acid can be influenced by environmental factors such as temperature and the presence of other chemicals. For example, the deprotection of tert-butoxycarbonyl (Boc) amino acids and peptides can be achieved at high temperatures using a thermally stable ionic liquid .

Future Directions

The use of Boc-protected amino acids and their derivatives in organic synthesis continues to be an active area of research. Future directions may include the development of new methods for the synthesis and deprotection of Boc-protected compounds, as well as the exploration of new applications for these compounds in the synthesis of complex organic molecules.